Cas no 1361508-14-6 (2-Fluoro-5-iodo-3-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-5-iodo-3-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361508-14-6
• MF: C₁₁H₄Cl₃FIN
• MW: 402.418035507202
• CID: 4966386
• Update Time: 2025-10-31

2-Fluoro-5-iodo-3-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodo-3-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl3FIN/c12-7-1-2-8(13)10(14)9(7)6-3-5(16)4-17-11(6)15/h1-4H
• InChI Key： IFQOOTMWUQPSPF-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C(=CC=C(C=1Cl)Cl)Cl)F

Computed Properties

• Exact Mass: 400.84381 g/mol
• Monoisotopic Mass: 400.84381 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 402.4
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-5-iodo-3-(2,3,6-trichlorophenyl)pyridine

Professional Introduction to 2-Fluoro-5-iodo-3-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361508-14-6)

2-Fluoro-5-iodo-3-(2,3,6-trichlorophenyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1361508-14-6, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of fluorine, iodine, and trichlorophenyl substituents, make it a valuable building block for developing novel therapeutic agents.

The significance of this compound lies in its versatility as a precursor for constructing complex molecular architectures. In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating halogenated aromatic rings. The fluoro, iodo, and trichlorophenyl groups in 2-Fluoro-5-iodo-3-(2,3,6-trichlorophenyl)pyridine contribute to its reactivity and functionality, enabling diverse chemical transformations that are essential for drug discovery.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. The pyridine core serves as a scaffold that can be modified to target specific enzymatic pathways. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent activity against tyrosine kinases, which are key players in signal transduction pathways associated with cellular proliferation and survival.

The incorporation of halogen atoms into the aromatic ring system enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental techniques in organic synthesis for constructing carbon-carbon bonds. These reactions allow for the introduction of additional functional groups at specific positions on the pyridine ring, thereby tailoring the pharmacological properties of the resulting compounds.

In addition to its applications in kinase inhibitor development, 2-Fluoro-5-iodo-3-(2,3,6-trichlorophenyl)pyridine has also been explored as a precursor for antimicrobial agents. The presence of multiple halogen atoms increases the lipophilicity of the molecule, which can enhance its ability to penetrate bacterial cell membranes. This characteristic is particularly relevant in the context of rising antibiotic resistance rates, where novel antimicrobial strategies are urgently needed.

The compound's structural motif has been successfully utilized in the design of small-molecule probes for studying protein-protein interactions. By incorporating fluorescent or photoaffinity labeling groups into derivatives of this compound, researchers can gain insights into the function of target proteins and their role in disease pathways. Such studies are crucial for understanding the mechanisms underlying various pathological conditions and for identifying new therapeutic targets.

Recent advancements in computational chemistry have further enhanced the utility of 2-Fluoro-5-iodo-3-(2,3,6-trichlorophenyl)pyridine. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets with high accuracy. This predictive capability is invaluable for optimizing lead structures during drug development pipelines and reducing the time and cost associated with experimental screening.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yields and purity levels while minimizing side reactions. These methodologies often involve transition metal catalysis and flow chemistry techniques, which enhance efficiency and scalability.

The growing interest in halogenated pyridines as pharmacophores has spurred numerous research efforts aimed at expanding their chemical space. By modifying substituent patterns and exploring different halogenation strategies, chemists can generate libraries of compounds with diverse biological activities. This approach is particularly relevant for fragment-based drug design initiatives, where small molecular fragments are incrementally modified to achieve high affinity binding to biological targets.

The regulatory landscape surrounding the use of such specialized compounds requires careful navigation by researchers and pharmaceutical companies. Ensuring compliance with safety guidelines and environmental regulations is essential for responsible chemical research and development. As such, much effort is dedicated to developing green chemistry approaches that minimize hazardous waste and improve sustainability.

In conclusion, 2-Fluoro-5-iodo-3-(2,3,6-trichlorophenyl)pyridine represents a versatile and valuable intermediate in pharmaceutical chemistry. Its unique structural features make it an indispensable tool for developing novel therapeutic agents across various disease areas. The continued exploration of its synthetic applications and pharmacological potential will undoubtedly lead to further advancements in drug discovery and development.